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Compound of Interest

Compound Name: 3-(Methylthio)pyridine

CAS No.: 18794-33-7

Cat. No.: B103521

Get Quote

Executive Summary
3-(Methylthio)pyridine (CAS: 18794-33-7) is a strategic intermediate used to introduce the

methylthio motif—a precursor to sulfoxides and sulfones—into pyridine scaffolds.[1][2] Unlike

its 2- and 4-isomers, the 3-position is electronically deactivated toward nucleophilic aromatic

substitution (

), making its synthesis and purity profile distinct.[1][2] This guide addresses the specific
challenges in sourcing high-purity grades free from isomeric contamination and metal residues
derived from catalytic synthesis.
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Parameter Technical Specification

IUPAC Name 3-(Methylsulfanyl)pyridine

CAS Number 18794-33-7

Molecular Formula

Molecular Weight 125.19 g/mol

Appearance Colorless to pale yellow liquid

Odor
Characteristic sulfide stench (garlic/cabbage-

like)

Solubility
Soluble in DCM, EtOAc, MeOH; sparingly

soluble in water

Boiling Point
~220–225°C (est.[3][4][5][6][7] at 760 mmHg);

often distilled under vacuum

Key Impurities
3-Bromopyridine (SM), 3,3'-Bipyridine

(homocoupling), Sulfoxides

Synthesis & Manufacturing Routes
The synthesis of 3-(Methylthio)pyridine requires overcoming the lack of activation at the C3

position.[1][2] Standard nucleophilic displacement (viable for 2- and 4-halopyridines) fails here.

[1][2] Two primary industrial routes are employed:[8][9]

Route A: Palladium-Catalyzed C–S Cross-Coupling
(Dominant Industrial Route)
This method utilizes the Buchwald-Hartwig coupling logic.[1][2] A 3-halopyridine (typically 3-

bromopyridine) is coupled with sodium thiomethoxide (

) using a Palladium catalyst and a bidentate phosphine ligand (e.g., Xantphos or DPPF).[1][2]

Advantages: High regioselectivity, scalable.[1][2]

Risks: Residual Pd (heavy metal contamination), phosphine oxide impurities.[1][2]
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Route B: Lithiation-Electrophilic Trapping (Lab Scale)
3-Bromopyridine is treated with

-Butyllithium (

-BuLi) at -78°C to generate 3-lithiopyridine, which is then quenched with dimethyl disulfide (

).[1][2]

Advantages: Metal-free (no Pd).[1][2]

Risks: Requires cryogenic conditions; difficult to scale >1kg; risk of "Wurtz-type" coupling

byproducts.[1][2]

Visualization: Synthesis Workflow

3-Bromopyridine
(Starting Material)

Route A: Pd-Catalyzed
C-S Coupling

Route B: Lithiation
(Cryogenic)

NaSMe, Pd2(dba)3
Xantphos, Toluene, 110°C

3-(Methylthio)pyridine
(Crude)

High Yield
Scalable

1. n-BuLi, -78°C
2. MeSSMe

Lab Scale
Cryogenic

Distillation / Column
(Remove Pd/Ligands)

Final Product
(>98% Purity)

Click to download full resolution via product page

Caption: Comparison of the two primary synthetic pathways. Route A is preferred for

commercial bulk supply.

Supply Chain & Procurement Strategy
Sourcing this compound requires distinguishing between "catalog re-packagers" and "primary

manufacturers" to ensure batch consistency.[1][2]
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Tier Supplier Type Key Vendors Recommended For

Tier 1 Global Distributors

Sigma-Aldrich

(MilliporeSigma),

Thermo Fisher, TCI

Chemicals

Small scale (g),

Reference standards,

Fast delivery.[3][4]

Tier 2 Specialist CROs
BLD Pharm, Ambeed,

Enamine, Fluorochem

Mid-scale (10g - 1kg),

Project-specific

synthesis.[3][4]

Tier 3 Bulk Manufacturers

Regional synthesis

labs in China/India

(e.g., Sunway Pharm)

Large scale (>1kg),

Cost efficiency.[1][2]

[3][4] Requires strict

QC.[1][2]

Procurement Decision Logic

Need 3-(Methylthio)pyridine

Determine Volume

< 10 grams

R&D

10g - 1kg

Pilot

> 1kg

Production

Tier 1: Sigma / TCI
(High Price, High Speed)

Tier 2: BLD / Enamine
(Balance Price/Speed)

Tier 3: Bulk Manufacturer
(Low Price, High QC Risk)

Mandatory In-House QC:
1H-NMR + GC-MS
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Caption: Strategic sourcing decision tree based on required volume and risk tolerance.

Quality Assurance & Handling
Analytical Verification Protocol
Upon receipt, verify the compound immediately. Sulfides are prone to oxidation to sulfoxides (

) upon prolonged exposure to air.[1][2]

-NMR (CDCl

):

Look for the methyl singlet at

~2.5 ppm.[1][2]

Verify the aromatic region for the 3-substituted pattern (distinct from 2- or 4- isomers).[1][2]

Check: Absence of broad peaks around

7-8 ppm which may indicate polymeric Pd-complexes.[1][2]

GC-MS:

Confirm Molecular Ion: m/z 125.

Check for 3-bromopyridine (m/z 157/159) residue if synthesized via Route A.[1][2]

Appearance Check: Darkening from pale yellow to orange/brown indicates oxidation or light

sensitivity.[1][2]

Safety & Odor Management
Hazard Class: Irritant (Skin/Eye), Stench.[1][2]

Odor Control: All glassware and syringes must be treated with a bleach solution (sodium

hypochlorite) immediately after use.[1][2] This oxidizes the sulfide to the odorless
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sulfoxide/sulfone before cleaning.[1][2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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